Cas no 1780990-79-5 (5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one)

• Product Name: 5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one
• CAS No: 1780990-79-5
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 6621056
• Update Time: 2026-03-11

5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one

• Inchi： 1S/C9H8BrNO3/c1-11-6-3-5(10)4-7(13-2)8(6)14-9(11)12/h3-4H,1-2H3
• InChI Key： CNIOQJPJCWJSLP-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=C(Br)C=C2N(C)C1=O

Additional information on 5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one

Recent Advances in the Study of 5-Bromo-7-Methoxy-3-Methyl-1,3-Benzoxazol-2-One (CAS: 1780990-79-5)

The compound 5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one (CAS: 1780990-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the benzoxazolone class, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method using bromination and methoxylation of a precursor benzoxazolone derivative. The optimized protocol achieved a high yield (85%) and purity (>98%), making it suitable for large-scale production. The study also highlighted the compound's stability under various conditions, which is crucial for its further development.

Pharmacological investigations have revealed that 5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one exhibits potent inhibitory activity against several enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in inflammatory and neurological disorders. In vitro studies using human cell lines showed significant reduction in pro-inflammatory cytokines (IL-6 and TNF-α) at micromolar concentrations, indicating its anti-inflammatory potential.

Further research has explored the compound's mechanism of action. Molecular docking studies indicated that 5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one binds to the active site of COX-2 with high affinity, forming hydrogen bonds with key residues. This interaction disrupts the enzyme's function, providing a rationale for its observed anti-inflammatory effects. Additionally, the compound's ability to cross the blood-brain barrier (BBB) was confirmed in a rodent model, opening avenues for CNS-targeted therapies.

Recent advancements also include the development of derivatives based on the 5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one scaffold. Structure-activity relationship (SAR) studies have identified modifications that enhance potency and selectivity. For instance, replacing the bromo substituent with a chloro group resulted in improved pharmacokinetic properties without compromising activity. These derivatives are currently under evaluation in preclinical models for neurodegenerative diseases.

In conclusion, 5-bromo-7-methoxy-3-methyl-1,3-benzoxazol-2-one (CAS: 1780990-79-5) represents a versatile and pharmacologically active compound with broad therapeutic potential. Ongoing research aims to further elucidate its biological targets and optimize its properties for clinical development. The compound's unique structural features and promising activity profile make it a valuable addition to the arsenal of bioactive molecules in chemical biology and drug discovery.